Cas no 1179458-49-1 (N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride)

N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is a fluorinated triazine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a 1,3,5-triazine core substituted with a 4-fluorophenylamine group and two pyrrolidine moieties, enhancing its reactivity and binding affinity. The hydrochloride salt improves solubility and stability, facilitating handling and formulation. Its structural characteristics suggest utility as an intermediate in the synthesis of biologically active molecules, particularly in kinase inhibition or antimicrobial studies. The fluorine substituent may contribute to metabolic stability and bioavailability, while the pyrrolidine groups offer conformational flexibility. This compound is suited for exploratory research in medicinal chemistry and material science applications.

N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride structure

1179458-49-1 structure

Product Name:N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

CAS No:1179458-49-1

MF:C₁₇H₂₂ClFN₆

MW:364.848185062408

CID:5472252

Update Time:2025-06-23

N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-(4-fluorophenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine:hydrochloride
- N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
- Inchi： 1S/C17H21FN6.ClH/c18-13-5-7-14(8-6-13)19-15-20-16(23-9-1-2-10-23)22-17(21-15)24-11-3-4-12-24;/h5-8H,1-4,9-12H2,(H,19,20,21,22);1H
- InChI Key： CYZOVFIMMBUEEQ-UHFFFAOYSA-N
- SMILES： N1=C(N2CCCC2)N=C(N2CCCC2)N=C1NC1=CC=C(F)C=C1.[H]Cl

N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2798-0036-2μmol	N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride	1179458-49-1	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2798-0036-5μmol	N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride	1179458-49-1	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2798-0036-10μmol	N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride	1179458-49-1	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2798-0036-20μmol	N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride	1179458-49-1	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2798-0036-1mg	N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride	1179458-49-1	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2798-0036-2mg	N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride	1179458-49-1	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2798-0036-3mg	N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride	1179458-49-1	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2798-0036-4mg	N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride	1179458-49-1	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2798-0036-5mg	N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride	1179458-49-1	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2798-0036-10mg	N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride	1179458-49-1	90%+	10mg	$118.5	2023-05-16

N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

Comprehensive Overview of N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179458-49-1)

N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179458-49-1) is a specialized triazine-based compound with significant potential in pharmaceutical and agrochemical research. This fluorophenyl-substituted triazine derivative is gaining attention due to its unique structural features, which include a pyrrolidine ring and a fluorinated aromatic moiety. Researchers are increasingly exploring its applications in drug discovery and material science, particularly in the development of novel kinase inhibitors and heterocyclic scaffolds.

The compound's molecular structure is characterized by a central 1,3,5-triazine core, which is substituted with two pyrrolidin-1-yl groups at the 4 and 6 positions and an N-(4-fluorophenyl)amine group at the 2 position. The presence of the fluorine atom enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for medicinal chemistry applications. Recent studies have highlighted its potential in targeting protein-protein interactions and modulating enzyme activity, which are critical areas in cancer research and neurodegenerative diseases.

In the context of green chemistry and sustainable synthesis, N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride has been synthesized using atom-efficient methodologies to minimize waste and reduce environmental impact. This aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry. The compound's solubility and stability profiles have also been optimized for high-throughput screening, making it a valuable tool for drug development pipelines.

From a commercial perspective, the demand for triazine derivatives like CAS No. 1179458-49-1 is rising due to their versatility in crop protection and pharmaceutical formulations. The fluorophenyl group in this compound is particularly noteworthy, as it is a common motif in FDA-approved drugs, such as fluoxetine and flutamide. This has sparked interest in its potential as a bioisostere for improving the pharmacokinetic properties of existing therapeutics.

Researchers and industry professionals frequently search for information on the synthetic routes, spectroscopic data, and biological activity of N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride. Common queries include its NMR spectra, HPLC purity, and toxicity profiles, which are essential for preclinical studies. Additionally, the compound's role in combinatorial chemistry and fragment-based drug design is a hot topic in academic circles.

In summary, N-(4-fluorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179458-49-1) represents a cutting-edge heterocyclic compound with broad applications in life sciences and agricultural chemistry. Its structural uniqueness and functional versatility make it a subject of ongoing research, particularly in the quest for next-generation therapeutics and sustainable agrochemicals. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing molecular innovation.